Cas no 341998-55-8 (2-Pyrimidinamine, 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)-)

• Product Name: 2-Pyrimidinamine, 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)-
• CAS No: 341998-55-8
• MF: C₁₁H₉N₅
• MW: 211.222660779953
• MDL: MFCD18259745
• CID: 1466503
• PubChem ID: 11637090
• Update Time: 2025-04-20

2-Pyrimidinamine, 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)-
• 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)pyrimidin-2-amine
• DTXSID60469811
• 4-{1H-PYRROLO[2,3-B]PYRIDIN-3-YL}PYRIMIDIN-2-AMINE
• 4-(7-aza-indol-3-yl)-2-amino pyrimidine
• BDBM50371404
• SCHEMBL2241315
• AKOS027252841
• MFCD18259745
• 3775FF3L37
• 341998-55-8
• InChI=1/C11H9N5/c12-11-14-5-3-9(16-11)8-6-15-10-7(8)2-1-4-13-10/h1-6H,(H,13,15)(H2,12,14,16)
• BS-16919
• HQHSJJZIICGOIX-UHFFFAOYSA-
• MERIOLIN 1
• CHEMBL405665
• SB60742
• 4-(1H-Pyrrolo[2,3-b]pyridin-3-yl)-2-pyrimidinamine
• CS-0155696

• MDL： MFCD18259745
• Inchi： 1S/C11H9N5/c12-11-14-5-3-9(16-11)8-6-15-10-7(8)2-1-4-13-10/h1-6H,(H,13,15)(H2,12,14,16)
• InChI Key： HQHSJJZIICGOIX-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CN=C(N)N=2)C2=CC=CN=C12

Computed Properties

• Exact Mass: 211.08597
• Monoisotopic Mass: 211.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines